(3S,4R)-4-(piperazin-1-yl)oxolan-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3S,4R)-4-(piperazin-1-yl)oxolan-3-ol is a useful research compound. Its molecular formula is C8H16N2O2 and its molecular weight is 172.228. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Analysis of Novel Psychoactive Substances
MT-45, a novel synthetic opioid with a piperazine backbone, is highlighted for its presence in the recreational drug market and its involvement in drug-related fatalities. A validated method using liquid chromatography-tandem mass spectrometry (LC-MS/MS) for quantitating MT-45 in whole blood underscores the analytical challenges and forensic importance of detecting such compounds (Papsun et al., 2016).
Cardiovascular Applications
Ranolazine and trimetazidine, both piperazine derivatives, have been studied for their antianginal effects. Ranolazine's potential in improving exercise tolerance in angina pectoris patients treated with β-blocker or diltiazem was investigated, indicating its unique mechanism of action independent of hemodynamic changes (Cocco et al., 1992).
Metabolism and Disposition Studies
The metabolism and disposition of BMS-690514, an ErbB/vascular endothelial growth factor receptor inhibitor, after oral administration in humans, provides insights into the complex metabolic pathways and excretion mechanisms of piperazine-containing compounds (Christopher et al., 2010).
Antihelmintic Treatment and N-nitrosamine Formation
The treatment with piperazine for parasitism led to the study of endogenous formation of N-nitrosamines, a significant concern due to their potential carcinogenic effects. The monitoring of urinary excretion of these compounds following antihelmintic treatment with piperazine citrate reveals the metabolic implications and risks associated with piperazine use (Tricker et al., 1991).
Psychoactive Effects and Drug Interactions
The study of MT-45, another piperazine derivative used as a recreational drug, and its association with hearing loss and unconsciousness in a case series within the Swedish STRIDA project, provides valuable information on the adverse effects and clinical implications of novel psychoactive substances (Helander et al., 2014).
Properties
IUPAC Name |
(3S,4R)-4-piperazin-1-yloxolan-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O2/c11-8-6-12-5-7(8)10-3-1-9-2-4-10/h7-9,11H,1-6H2/t7-,8-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGCYCVMOKYCNSX-HTQZYQBOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2COCC2O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1)[C@@H]2COC[C@H]2O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.